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Compound of Interest

Compound Name: Lanasol yellow 4G

Cat. No.: B12363259

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the spectral properties of Lanasol Yellow
4G, a multifunctional reactive azo dye. The information herein is intended to support
researchers and professionals in the fields of life sciences and drug development in
understanding and utilizing the optical characteristics of this compound.

Core Spectral Properties

Lanasol Yellow 4G, also known as C.I. Reactive Yellow 39, exhibits distinct absorption
characteristics in the visible spectrum.[1] Comprehensive experimental data on its molar
absorptivity and fluorescence properties are not readily available in the public domain.

Absorption Characteristics

The primary spectral characteristic of Lanasol Yellow 4G is its maximum absorption
wavelength (Amax) in the visible region.

Parameter Value Solvent/Conditions

Maximum Absorption )
400 nm[2] Aqueous Solution
Wavelength (Amax)

Molar Extinction Coefficient (g) Data not available
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Experimental Protocols

The determination of the maximum absorption wavelength of Lanasol Yellow 4G can be
achieved through standard spectrophotometric methods.

Protocol: Determination of Maximum Absorption
Wavelength (Amax)

This protocol outlines the experimental procedure for measuring the Amax of Lanasol Yellow
4G in an aqueous solution.

1. Materials and Equipment:

e Lanasol Yellow 4G dye

o Milli-Q water (or other high-purity water)
e UV/Visible Spectrophotometer

e Volumetric flasks

e Pipettes

o Cuvettes

2. Procedure:

o Stock Solution Preparation: Prepare a stock solution of Lanasol Yellow 4G in Milli-Q water.
The concentration should be accurately known.

o Serial Dilutions: Prepare a series of dilutions from the stock solution to various
concentrations.

e Spectrophotometric Measurement:

o Calibrate the UV/Visible spectrophotometer using Milli-Q water as a blank.

o Measure the absorbance of each diluted solution across a wavelength range (e.g., 300-600
nm) to identify the wavelength of maximum absorbance (Amax).[2]

o Data Analysis: Plot absorbance versus wavelength. The peak of this spectrum corresponds
to the Amax. A calibration curve can be constructed by plotting absorbance at Amax against
the concentration of the dye solutions.[2]

Visualizing the Experimental Workflow

The following diagram illustrates the workflow for determining the spectral properties of
Lanasol Yellow 4G.
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Workflow for determining the Amax of Lanasol Yellow 4G.

Fluorescence Properties

Currently, there is no publicly available data on the fluorescence properties of Lanasol Yellow
4G, including its excitation and emission spectra, quantum yield, or fluorescence lifetime.
Further experimental investigation is required to characterize these aspects of the dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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